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Incidence and Severity of Diarrhea with Tivozanib

Diarrhea is a frequently observed side effect. The table below summarizes quantitative data from clinical

studies and post-marketing safety information.

Source | Study

Reported Incidence

Notes on Severity

GoodRx (based on
prescribing
information) [1]

TIVO-3 Trial (Clinical
Cancer Research) [2]

2024 Retrospective
Study (PMC) [3]

43%

Lower rates of grade
3-4 diarrhea vs.
sorafenib.

Listed as a common side effect.

Tivozanib demonstrated a favorable safety profile
with lower high-grade toxicity compared to another
TKI.

Diarrhea was not highlighted among the most
common or serious treatment-related adverse
events in this heavily pre-treated cohort.

Clinical Management Protocol for Diarrhea
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For researchers designing clinical trials or support programs, the following management strategies are

recommended. The workflow for managing diarrhea during tivezanib treatment can be summarized as

follows:

Grade 1 (Mild):

over baseline

Increase in <4 stools/day

l

* Maintain hydration
* Dietary modifications
* Monitor

Continue Tivozanib
at current dose

Patient on Tivozanib
Reports Diarrhea

Grade 2 (Moderate):
Increase of 4-6 stools/day
over baseline

'

* |nitiate antidiarrheals
(e.g., Loperamide)
» Ensure hydration
» Contact healthcare team

Symptom resolution
Continue Tivozanib

Click to download full resolution via product page

Grade 3 (Severe):
Increase of =7 stools/day
Incontinence/Hospitalization

l

* Interrupt Tivozanib
» Seek medical care
* IV hydration if needed
« Dose reduction upon restart

Upon improvement,
resume at reduced dose
or discontinue

General Supportive Care and Pharmacological Management

¢ Dietary and Fluid Management: Patients should be advised to stay well-hydrated to prevent

dehydration and replace lost electrolytes. Dietary adjustments, such as eating small, frequent meals
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and avoiding fatty, fried, or high-fiber foods that can worsen diarrhea, are recommended. A bland diet
(e.g., bananas, rice, applesauce, toast) can be helpful [1].

o Antidiarrheal Medication: For active diarrhea, the use of over-the-counter loperamide (Imodium) is
a standard first-line pharmacological intervention [1]. Dosing should follow product guidelines or
clinical judgment.

Dose Modification Guidelines

For severe or persistent diarrhea, temporary treatment interruption and dose reduction are standard

management strategies [4] [5]. The following protocol is recommended:

¢ Interrupt FOTIVDA dosing for Grade 2 or 3 diarrhea that is not controlled with supportive care.
¢ Resume FOTIVDA at a reduced dose (e.g., 0.89 mg once daily) when the adverse event resolves to

Grade O or 1 [4].
¢ Permanently discontinue FOTIVDA for Grade 4 diarrhea or for any grade that requires a treatment

interruption of more than 3 weeks [4].

Clinical Pharmacology and TKI Class Effect

Diarrhea is a known class effect of Vascular Endothelial Growth Factor Receptor (VEGFR) Tyrosine Kinase
Inhibitors (TKIs) like tivozanib [6]. Tivezanib is a potent VEGFR inhibitor designed to have a limited off-
target toxicity profile, which may contribute to its lower incidence of high-grade diarrhea compared to
other TKIs like sorafenib [3] [2]. The mechanism is often attributed to the expression of VEGFR in the

gastrointestinal tract mucosa.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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